Cas no 1254177-46-2 (2-(4-Nitrophenyl)-3-(p-tolyl)propanenitrile)

• Product Name: 2-(4-Nitrophenyl)-3-(p-tolyl)propanenitrile
• CAS No: 1254177-46-2
• MF: C₁₆H₁₄N₂O₂
• MW: 266.294563770294
• CID: 1090263
• PubChem ID: 71721504
• Update Time: 2025-11-02

2-(4-Nitrophenyl)-3-(p-tolyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-Nitrophenyl)-3-(p-tolyl)propanenitrile
• 3-(4-methylphenyl)-2-(4-nitrophenyl)propanenitrile
• 2-(4-nitrophenyl)-3-p-tolylpropanenitrile
• DB-216454
• 1254177-46-2
• DTXSID50857061

• Inchi： 1S/C16H14N2O2/c1-12-2-4-13(5-3-12)10-15(11-17)14-6-8-16(9-7-14)18(19)20/h2-9,15H,10H2,1H3
• InChI Key： GCMYHJAWYAWGJU-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)C(C#N)CC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 266.105527694g/mol
• Monoisotopic Mass: 266.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 69.6Ų

Additional information on 2-(4-Nitrophenyl)-3-(p-tolyl)propanenitrile

Comprehensive Overview of 2-(4-Nitrophenyl)-3-(p-tolyl)propanenitrile (CAS No. 1254177-46-2)

2-(4-Nitrophenyl)-3-(p-tolyl)propanenitrile (CAS No. 1254177-46-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This nitrile derivative features a unique molecular structure combining a 4-nitrophenyl group and a p-tolyl moiety, making it a valuable intermediate for synthesizing complex molecules. Researchers often refer to it by its abbreviated name, NTP-propanenitrile, or its CAS identifier, 1254177-46-2, in scientific literature.

The compound’s molecular formula, C₁₆H₁₄N₂O₂, reflects its aromatic and nitrile-functionalized architecture. Its nitrophenyl group contributes to its electron-withdrawing properties, while the p-tolyl group enhances its lipophilicity, a feature critical for drug design. These structural attributes make 2-(4-Nitrophenyl)-3-(p-tolyl)propanenitrile a candidate for applications in fluorescence probes, organic semiconductors, and pharmaceutical intermediates.

One of the trending topics in chemistry today is the development of sustainable synthetic methods. Researchers are exploring 2-(4-Nitrophenyl)-3-(p-tolyl)propanenitrile as a building block for green chemistry applications, particularly in catalytic reactions that minimize waste. Its stability under mild conditions aligns with the growing demand for eco-friendly chemical processes, a frequently searched topic in academic and industrial circles.

In the pharmaceutical sector, NTP-propanenitrile is investigated for its potential role in designing kinase inhibitors and antimicrobial agents. The nitrile functionality is a common pharmacophore in drugs targeting metabolic diseases, making this compound a subject of patents and preclinical studies. Searches for nitrile-based drug discovery and 1254177-46-2 applications have surged in recent years, reflecting its relevance in medicinal chemistry.

Material scientists are also leveraging 2-(4-Nitrophenyl)-3-(p-tolyl)propanenitrile to develop advanced polymers and liquid crystals. Its conjugated system enables π-π stacking, a property essential for organic electronics. With the rise of flexible electronics, queries about nitrophenyl derivatives in OLEDs and conductive materials highlight the compound’s industrial potential.

Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize CAS 1254177-46-2. Purity thresholds (>98%) are critical for research applications, as impurities can skew results in sensitive assays. This emphasis on quality control resonates with lab professionals searching for high-purity nitrile compounds or reliable chemical suppliers.

From a commercial perspective, the demand for 2-(4-Nitrophenyl)-3-(p-tolyl)propanenitrile is driven by its versatility. Suppliers often list it under synonyms like 4’-Nitro-3-(p-tolyl)propanenitrile or p-Tolyl-4-nitrophenylpropanenitrile to capture diverse search queries. SEO-optimized content around these terms helps connect manufacturers with global buyers seeking custom synthesis or bulk quantities.

Safety protocols for handling NTP-propanenitrile emphasize standard lab practices, including ventilation and PPE. While not classified as hazardous under major regulatory frameworks, its nitro group warrants caution during storage. This aligns with frequently asked questions about chemical storage guidelines and non-hazardous research chemicals.

In summary, 2-(4-Nitrophenyl)-3-(p-tolyl)propanenitrile (CAS No. 1254177-46-2) bridges multiple scientific disciplines. Its utility in drug development, material innovation, and catalysis research positions it as a compound of enduring interest. As industries prioritize molecular diversity and sustainable synthesis, this nitrile derivative is poised to remain a staple in cutting-edge research.